Cas no 922736-55-8 (Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-fluorophenyl)-2,5-dimethyl-)

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-fluorophenyl)-2,5-dimethyl- structure
922736-55-8 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-fluorophenyl)-2,5-dimethyl-
CAS No:922736-55-8
MF:C14H13FN4
MW:256.278225660324
CID:739201
PubChem ID:71446124
Update Time:2025-04-19

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-fluorophenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-fluorophenyl)-2,5-dimethyl-
    • 6-(3-fluorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
    • DTXSID20854623
    • 922736-55-8
    • Inchi: 1S/C14H13FN4/c1-8-6-12-17-9(2)13(14(16)19(12)18-8)10-4-3-5-11(15)7-10/h3-7H,16H2,1-2H3
    • InChI Key: SDFSSGUMFJSGAP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1C(C)=NC2=CC(C)=NN2C=1N

Computed Properties

  • Exact Mass: 256.11242459g/mol
  • Monoisotopic Mass: 256.11242459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 56.2Ų

Pyrazolo[1,5-a]pyrimidin-7-amine, 6-(3-fluorophenyl)-2,5-dimethyl- Related Literature

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